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Compound of Interest

Compound Name: Dimethenamid

Cat. No.: B1670659

An In-depth Technical Guide to the Discovery and Developmental History of Dimethenamid
Herbicide

Introduction

Dimethenamid is a selective, pre-emergent herbicide belonging to the chloroacetamide
chemical family. It is valued for its broad-spectrum control of annual grasses and small-seeded
broadleaf weeds in a variety of crops. This technical guide provides a comprehensive overview
of the discovery, developmental history, chemical synthesis, mode of action, and biological
efficacy of Dimethenamid, with a particular focus on its more active isomer, Dimethenamid-P.

Discovery and Developmental History

Dimethenamid was originally developed by Syngenta and later commercialized by BASF. The
initial patent for Dimethenamid was filed in 1982.[1] The first registration of Dimethenamid in
the United States occurred in 1993.[2] This initial formulation was a racemic mixture of the R
and S isomers in a 50:50 ratio.[2]

Subsequent research revealed that the S-isomer is the more biologically active enantiomer.[2]
This discovery led to the development of Dimethenamid-P, an enriched formulation containing
a 90:10 ratio of the S-isomer to the R-isomer.[2] Dimethenamid-P was first registered in the
United States in 1999 and offers the advantage of providing the same level of weed control as
the original formulation but at a lower application rate.
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Dimethenamid and Dimethenamid-P are registered for use on a wide range of agricultural
crops, including corn, soybeans, peanuts, grain sorghum, and dry beans. They are also used in
non-agricultural settings such as landscape and grounds maintenance, turfgrass, and

ornamental production.

Chemical Synthesis

The chemical name for Dimethenamid is 2-chloro-N-(2,4-dimethyl-3-thienyl)-N-(2-methoxy-1-
methylethyl)acetamide. The synthesis of Dimethenamid, and specifically the more active S-
isomer (Dimethenamid-P), has been approached through several patented routes.

Two primary chemical synthesis routes for Dimethenamid-P have been detailed:

e Route 1: This route starts with (R)-lactic acid isobutyl ester. This is reacted with p-
nitrobenzene sulfonyl chloride, followed by a reaction with 2,4-dimethyl-3-aminothiophene.
The subsequent intermediate is reduced with lithium aluminum hydride and then reacted with
chloroacetyl chloride, followed by etherification to yield Dimethenamid-P. However, this
method is not ideal for large-scale production due to the high cost of starting materials and
the use of hazardous reagents like lithium aluminum hydride.

e Route 2: This route begins with L-alanine, which is reduced to L-alaninol. Methylation with
dimethyl sulfate produces (S)-1-methoxy-2-propylamine. This key intermediate is then
condensed with 2,4-dimethyl-3-hydroxythiophene and subsequently reacted with
chloroacetyl chloride to produce Dimethenamid-P.

Below is a DOT script visualizing the second, more commercially viable, synthetic pathway for

Dimethenamid-P.
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Caption: Chemical Synthesis Pathway for Dimethenamid-P.

Mode of Action

Dimethenamid is classified as a Group 15 herbicide (WSSA) or a Group K3 herbicide (HRAC).
Its primary mode of action is the inhibition of very long-chain fatty acid (VLCFA) synthesis.
VLCFAs are essential components of plant cell membranes and are crucial for cell division and
growth.

The herbicidal action of Dimethenamid occurs during seed germination. It is absorbed by the
emerging shoots (coleoptiles) of grasses and the roots and shoots of broadleaf weeds. By
inhibiting VLCFA synthesis, Dimethenamid disrupts cell division and elongation, which
prevents the weed seedlings from emerging from the soil. This pre-emergent activity is critical
as it eliminates weed competition with crops at the earliest stages of growth.

The following DOT script illustrates the mode of action of Dimethenamid.
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Caption: Mode of Action of Dimethenamid-P.

Structure-Activity Relationship (SAR)

The development of Dimethenamid-P is a classic example of the importance of
stereochemistry in pesticide activity. Dimethenamid has two chiral elements, leading to four
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possible stereoisomers. The key chiral center is on the 2-methoxy-1-methylethyl group
attached to the amide nitrogen.

Initial studies and commercialization focused on the racemic mixture of the (S)- and (R)-
enantiomers. However, further research demonstrated that the herbicidal activity resides almost
exclusively in the (S)-enantiomer. This finding was significant as it allowed for the development
of Dimethenamid-P, which contains a higher concentration of the active S-isomer. The
practical benefit of this is a reduction in the amount of active ingredient released into the
environment while maintaining or enhancing herbicidal efficacy.

Quantitative Data: Efficacy of Dimethenamid-P

Numerous field trials have been conducted to evaluate the efficacy of Dimethenamid-P for
weed control in various crops. The following table summarizes data from selected studies,
demonstrating the effectiveness of Dimethenamid-P at different application rates.

Application Weed Control
Crop Target Weed(s) . . Reference
Rate (g a.i./ha)  Efficiency (%)
Echinochloa
colona, Cyperus
Maize rotundus, 670 82.54 - 93.09
Commelina
benghalensis
Mixed annual ]
] 425 + 500 (with
Maize grasses and ] ] 78 - 100
Pendimethalin)
broadleaf weeds
Mixed annual )
_ 850 + 1000 (with
Maize grasses and ) ) 91 -100
Pendimethalin)
broadleaf weeds
Amaranthus
Green Beans . 680 97.2
powellii
Green Beans Fumaria spp. 1350 70.0
Sweet Corn Digitaria ciliaris 900 88.9
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Note: a.i./ha = active ingredient per hectare. Efficacy can vary based on soll type,
environmental conditions, and weed pressure.

Experimental Protocols

The evaluation of a herbicide like Dimethenamid involves a series of standardized
experimental protocols, from laboratory bioassays to large-scale field trials.

Laboratory Bioassay for Herbicide Efficacy

» Objective: To determine the intrinsic activity of the herbicide on target weed species under
controlled conditions.

» Methodology:

o Weed seeds are surface-sterilized and placed in petri dishes containing a growth medium
(e.g., agar or filter paper).

o Arange of Dimethenamid-P concentrations are applied to the growth medium.

o The petri dishes are incubated in a growth chamber with controlled light, temperature, and
humidity.

o After a set period (e.g., 7-14 days), the germination percentage, root length, and shoot
length of the seedlings are measured.

o The data is used to calculate the GR50 (the concentration required to inhibit growth by
50%) for each weed species.

Field Trial for Weed Control Efficacy and Crop Safety

o Objective: To evaluate the performance of the herbicide under real-world agricultural
conditions.

o Methodology:

o Site Selection: A field with a known history of target weed infestation is selected. The soil
type and organic matter content are characterized.
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o Experimental Design: A randomized complete block design is typically used with multiple
replications (usually 3-4) for each treatment.

o Treatments: Treatments include an untreated control, Dimethenamid-P at various
application rates (e.g., 0.5x, 1x, and 2x the proposed label rate), and often a commercial
standard herbicide for comparison.

o Application: The herbicide is applied using a calibrated sprayer to ensure accurate and
uniform application. For pre-emergent herbicides like Dimethenamid-P, application occurs
after planting but before crop and weed emergence.

o Data Collection:

» Weed Control: Weed density and biomass are assessed at specific intervals after
application (e.g., 2, 4, and 8 weeks). This is often done by counting weeds in randomly
placed quadrats within each plot.

= Crop Injury (Phytotoxicity): The crop is visually assessed for any signs of injury, such as
stunting, chlorosis, or necrosis, using a standardized rating scale (e.g., 0-100%, where
0 is no injury and 100 is crop death).

= Yield: At the end of the growing season, the crop is harvested from the center of each
plot to determine the yield.

o Statistical Analysis: The collected data is subjected to analysis of variance (ANOVA) to
determine if there are significant differences between the treatments.

The following DOT script provides a generalized workflow for a herbicide efficacy field trial.
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Caption: Generalized Workflow for a Herbicide Efficacy Field Trial.
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Conclusion

The development of Dimethenamid and its subsequent refinement into Dimethenamid-P
represents a significant advancement in weed management technology. Through a detailed
understanding of its chemical synthesis, mode of action, and structure-activity relationships,
researchers were able to produce a more efficient and environmentally conscious herbicide.
The extensive field testing and clear experimental protocols have established Dimethenamid-
P as a reliable tool for pre-emergent weed control in a wide array of agricultural and non-
agricultural systems, helping to ensure crop yields and maintain landscape aesthetics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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